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The data below summarizes the antitumor activity of OSI-930 in a Phase I trial involving heavily pretreated,

imatinib-resistant GIST patients.

Metric Experimental Data for OSI-930

Patient Population 19 heavily pretreated, imatinib-resistant GIST patients [1]
Dosing Schedule Twice daily (MTD: 500 mg) [1]

RECIST Response (CT 11 of 19 patients achieved stable disease (SD) [1]

Scan)

Median Duration of Stable 126 days [1]

Disease

FDG-PET Metabolic 4 of 9 evaluated patients showed a partial metabolic response (PMR) [1]
Response

Proof-of-Mechanism Substantial decreases in plasma soluble VEGFR2 (sSVEGFR?2) levels at

doses =400 mg twice daily [1]

Experimental Protocols for FDG-PET in GIST Trials
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FDG-PET is a critical tool for the early assessment of metabolic response to tyrosine kinase inhibitors (TKIs)

like OSI-930 in GIST. Standardized protocols are essential for consistent results.

¢ Imaging Procedure: Patients should fast for at least 6 hours before the intravenous injection of 18F-
FDG [2] [3]. The uptake period (time from injection to image acquisition) is typically 60 minutes [4].
Imaging is performed from the head to the upper thigh [2].

¢ Response Criteria: Metabolic response is often assessed using EORTC criteria [5]. A partial
metabolic response is typically defined as a reduction of 15-25% in the tumor's maximum
Standardized Uptake Value (SUVmax) after one cycle of treatment [5].

¢ Clinical Utility: FDG-PET can detect metabolic changes within days of starting effective TKI therapy,
much earlier than anatomical changes are visible on CT scans [5] [6]. This allows for early therapy
adjustment; one study showed that 27% of GIST patients on neoadjuvant imatinib had their
management changed based on early FDG-PET results [6].

Key Insights on FDG-PET for GIST Management

e Correlation with Risk and Prognosis: The level of FDG uptake (SUVmax) in GIST lesions is
positively correlated with established risk factors such as mitotic count and Ki-67 index [7]. A higher
SUVmax is strongly associated with high-risk classification and poorer prognosis [7] [3].

e Comparison with Other TKls: FDG-PET has demonstrated utility in evaluating response to multiple
TKIls in imatinib-resistant GIST, including sunitinib and masitinib [5]. Similar to the findings with OSI-
930, early metabolic response on FDG-PET was a predictor of clinical benefit for patients on sunitinib

[5].

0SI1-930 Mechanism and FDG-PET Workflow

To illustrate the therapeutic context and evaluation process, the following diagrams outline OSI-930's

mechanism of action and the experimental workflow for treatment response monitoring.
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Conclusion for Researchers

The Phase I trial data for OSI-930 demonstrates proof-of-mechanism and signs of clinical activity in a
difficult-to-treat population [1]. FDG-PET is a validated, sensitive tool for the early assessment of this

activity.

It is important to note that this data comes from an early-phase trial, and the reported efficacy is based on a

small sample size. The recommended next step for comprehensive profiling would be to compare this data
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with results from larger trials of other approved TKIs (e.g., sunitinib, regorafenib) in similar patient

populations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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